Cas no 2172383-11-6 (2-({1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid
• CAS No: 2172383-11-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5865775
• PubChem ID: 165469010
• Update Time: 2025-08-05

2-({1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid
• 2172383-11-6
• 2-({1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-methylazetidin-3-yl}oxy)acetic acid
• EN300-1518456

• Inchi： 1S/C27H32N2O6/c1-18(8-7-13-24(30)29-16-27(2,17-29)35-15-25(31)32)28-26(33)34-14-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,7-8,13-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： UGGBIBUTHJFKRB-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1(C)CN(C(CCCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid

Introduction to 2-({1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid (CAS No. 2172383-11-6)

2-({1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid, with the CAS number 2172383-11-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, a hexanoyl moiety, and a 3-methylazetidine ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and peptidomimetics. The hexanoyl moiety adds hydrophobicity and flexibility to the molecule, which can influence its biological activity and pharmacokinetic properties. The 3-methylazetidine ring, on the other hand, introduces steric hindrance and can enhance the compound's stability and binding affinity to target proteins.

Recent studies have highlighted the potential of this compound in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory properties. These findings suggest that 2-({1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, this compound was evaluated for its ability to modulate specific protein-protein interactions (PPIs). The results indicated that it effectively disrupts certain PPIs involved in cellular signaling pathways, which are often dysregulated in diseases such as cancer and neurodegenerative disorders. This property makes it a promising candidate for further investigation as a therapeutic agent.

The synthesis of 2-({1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid typically involves several steps, including the formation of the Fmoc protected amino acid derivative, coupling with the hexanoyl moiety, and final functionalization to introduce the 3-methylazetidine ring. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) and transition metal-catalyzed reactions have been employed to optimize the yield and purity of the final product.

The physicochemical properties of this compound have also been extensively studied. It has been reported to have good solubility in organic solvents such as dimethyl sulfoxide (DMSO), which facilitates its use in biological assays. Additionally, its stability under various conditions, including pH and temperature, has been evaluated to ensure its suitability for long-term storage and use in laboratory settings.

In terms of safety and toxicity, preliminary studies have shown that 2-({1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid exhibits low cytotoxicity against normal human cells. However, further in vivo studies are necessary to fully assess its safety profile before it can be considered for clinical applications.

The potential applications of this compound extend beyond its direct therapeutic use. It can also serve as a valuable tool for chemical biology research, enabling scientists to probe specific biological processes and validate novel drug targets. For example, it can be used as a probe to study protein-protein interactions or as a scaffold for developing more potent and selective inhibitors.

In conclusion, 2-({1-5-{(9H-fluoren-9-yloxycarbonyl)amino}hexanoyl)-3-methylazetidin--3-yloxy}acetic acid (CAS No. 2172383--11--6) is a promising compound with a unique structure that offers significant potential for both fundamental research and drug development. Its multifaceted properties make it an attractive candidate for further investigation and optimization in various biomedical applications.